Cas no 155551-03-4 (2-(carboxymethyl)oxirane-2,3-dicarboxylic Acid)

• Product Name: 2-(carboxymethyl)oxirane-2,3-dicarboxylic Acid
• CAS No: 155551-03-4
• MF: C₆H₆O₇
• MW: 190.107642650604
• CID: 5684697
• PubChem ID: 4518556
• Update Time: 2023-09-15

2-(carboxymethyl)oxirane-2,3-dicarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Pentaric acid, 2,3-anhydro-3-C-carboxy-4-deoxy-
• SCHEMBL8601325
• NEDLLNIZNWRDMG-UHFFFAOYSA-N
• Epoxytricarballylic acid
• 2-(carboxymethyl)oxirane-2,3-dicarboxylic Acid
• 1,2-Epoxypropane-1,2,3-tricarboxylic acid
• 155551-03-4
• Lactic Acid Impurity 69

• Inchi： 1S/C6H6O7/c7-2(8)1-6(5(11)12)3(13-6)4(9)10/h3H,1H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： NEDLLNIZNWRDMG-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)C1(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 190.01135253g/mol
• Monoisotopic Mass: 190.01135253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 124Ų

Experimental Properties

• Density: 1.912±0.06 g/cm3(Predicted)
• Boiling Point: 611.9±55.0 °C(Predicted)
• pka: 2.87±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives